Cas no 2171810-14-1 (4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid)

• Product Name: 4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid
• CAS No: 2171810-14-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6023176
• PubChem ID: 165527578
• Update Time: 2025-06-08

4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid
• EN300-1493549
• 4-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylbutanoic acid
• 2171810-14-1

• Inchi： 1S/C26H32N2O6/c1-3-33-18(14-24(29)27-13-12-17(2)25(30)31)15-28-26(32)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,3,12-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： NDSNNXSBOIYNJS-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCCC(C(=O)O)C)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid

Research Brief on 4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid (CAS: 2171810-14-1)

The compound 4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid (CAS: 2171810-14-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have focused on its role in facilitating the synthesis of complex peptides, particularly those with therapeutic potential in oncology and neurodegenerative diseases.

One of the key applications of this compound lies in its utility as a protected amino acid derivative. The presence of the fluorenylmethoxycarbonyl (Fmoc) group ensures stability during solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Researchers have highlighted its efficacy in minimizing side reactions, thereby enhancing the overall efficiency of peptide assembly. This property is particularly valuable in the development of peptide-based drugs, where precision and reproducibility are paramount.

Recent advancements in the synthesis and application of 4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid have been documented in several high-impact journals. A study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel peptide inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study reported a significant improvement in yield and purity compared to traditional methods, underscoring the compound's potential in accelerating drug discovery efforts.

Another area of research has explored the compound's role in the development of peptide-based therapeutics for neurodegenerative disorders. A recent paper in ACS Chemical Neuroscience detailed its incorporation into neuroprotective peptides designed to mitigate the effects of amyloid-beta aggregation, a hallmark of Alzheimer's disease. The findings suggest that the compound's structural attributes contribute to enhanced blood-brain barrier penetration, a critical factor in the efficacy of CNS-targeted therapies.

In addition to its therapeutic applications, 4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid has also been investigated for its potential in diagnostic imaging. Researchers have utilized its Fmoc-protected amino acid moiety to develop radiolabeled peptides for positron emission tomography (PET) imaging. This approach has shown promise in the early detection of tumors and the monitoring of treatment response, offering a non-invasive means of assessing disease progression.

Despite these advancements, challenges remain in the large-scale production and commercialization of this compound. Issues such as cost-effectiveness and scalability need to be addressed to fully realize its potential in industrial applications. Ongoing research is focused on optimizing synthetic routes and exploring alternative protecting groups that could further enhance its utility.

In conclusion, 4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid (CAS: 2171810-14-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to therapeutic development and diagnostic imaging, making it a compound of significant interest to the scientific community. Future studies are expected to delve deeper into its mechanistic insights and expand its use in emerging areas such as personalized medicine and targeted drug delivery.